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Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Get Quote

Chemical Profile: Cbz-L-Serine Methyl Ester

Property Value / Description

CAS Number 1676-81-9 [1] [2] [3]

Molecular Formula C₁₂H₁₅NO₅ [1] [2] [3]

Molecular Weight 253.25 g/mol [1] [2]

Physical Form Viscous liquid or low-melting solid (melting point 41-43 °C) [1] [2] [3]

Boiling Point ~170 °C at 0.01 mm Hg [1]

Storage Keep in a dark place, sealed in dry conditions, at room temperature [1]

Purity Available from 95% to >98.0% [1] [2]

This compound is a serine derivative used in pharmaceutical synthesis and peptide development, particularly

as a building block [1] [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1535236?utm_src=pdf-body
https://www.smolecule.com/products/s1535236?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemsrc.com/en/cas/1676-81-9_513891.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemsrc.com/en/cas/1676-81-9_513891.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemsrc.com/en/cas/1676-81-9_513891.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.chemsrc.com/en/cas/1676-81-9_513891.html
https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Troubleshooting Guide & FAQs

Here are answers to common experimental questions, derived from the compound's properties.

Why is my coupling reaction inefficient, showing low yields or
unwanted side products?

Low coupling efficiency can often be traced back to the quality and handling of the reagents.

Purity of Reagent: The technical data shows that this compound is commercially available with

purities ranging from 95% to over 98% [1] [2]. Using a lower purity grade may introduce impurities
that compete in the coupling reaction. Solution: Use the highest purity available (>98.0%) for critical

coupling reactions.
Storage and Handling: The compound should be kept in a dark place and sealed in dry
conditions [1]. If the material has been exposed to moisture, it may have decomposed. The free
hydroxyl group on the serine side chain could also be involved in unwanted side reactions if not

properly protected or if the coupling agent is not selective. Solution: Ensure the compound is stored
correctly and brought to room temperature in a dry environment before use.

What should I check first if my reaction doesn't proceed as
expected?

Start with the most common issues related to the compound's physical state.

Physical State Change: Since it solidifies at a relatively low temperature (41-43°C) [1] [3],

incomplete melting or uneven mixing could lead to inaccurate weighing and stoichiometry. Solution:
If stored cold, allow the compound to warm fully to room temperature and mix thoroughly to ensure a

homogeneous liquid or solution before aliquoting.
Solubility: The compound is noted to be soluble in chloroform and methanol [1]. Using an

inappropriate solvent for your reaction system can hinder the coupling. Solution: Ensure the
compound is fully dissolved in a suitable solvent like chloroform or methanol before adding other

reagents.
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How can I verify the identity and quality of the compound before
starting a critical reaction?

The search results provide specific analytical data you can use for verification.

Specific Optical Rotation: The measured specific rotation is -13.5° (or -13.4° to -15° according to
other sources, with methanol as solvent) [1] [2]. This is a key parameter to confirm the identity and

enantiopurity of the L-serine derivative.
Spectroscopic Data: Consult the original technical data sheets for an infrared spectrum to use as a

reference [2].

Suggested Experimental Workflow

The diagram below outlines a logical pre-reaction checklist to help you optimize your experimental setup.
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Pre-Reaction Checklist

Confirm Compound Identity
• Check CAS No. (1676-81-9)

• Verify Specific Rotation (-13.5°)

Assess Purity & Storage
• Use >98% purity for synthesis
• Ensure sealed & dry storage

Prepare Reagent
• Warm to room temp if solid
• Ensure homogeneous state

Choose Appropriate Solvent
• e.g., Chloroform or Methanol
• Ensure complete dissolution

Proceed with Coupling Reaction

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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